Cas no 536707-96-7 (methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}propanoate)

• Product Name: methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}propanoate
• CAS No: 536707-96-7
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 5930304
• PubChem ID: 4655206
• Update Time: 2025-06-12

methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}propanoate
• Propanoic acid, 2-[[4,5-dihydro-3-(4-methoxyphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-, methyl ester
• NCGC00135660-01
• Oprea1_533759
• AKOS002052515
• 536707-96-7
• HMS1901F17
• SR-01000907048-1
• F0580-0549
• CHEMBL2357425
• methyl 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}propanoate
• AKOS021660543
• methyl 2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)propanoate
• SR-01000907048
• MFCD04458392
• G856-1075
• methyl 2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]propanoate

• Inchi： 1S/C21H19N3O4S/c1-12(20(26)28-3)29-21-23-17-15-6-4-5-7-16(15)22-18(17)19(25)24(21)13-8-10-14(27-2)11-9-13/h4-12,22H,1-3H3
• InChI Key： KMDNGFUKCSHJNF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1N(C2=CC=C(OC)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1)C

Computed Properties

• Exact Mass: 409.10962727g/mol
• Monoisotopic Mass: 409.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 633.0±65.0 °C(Predicted)
• pka: 12.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}propanoate

Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate (CAS No. 536707-96-7): A Comprehensive Overview

Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate (CAS No. 536707-96-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimido[5,4-b]indole scaffold, which is a privileged structure known for its biological activity and potential therapeutic applications. The presence of a sulfanyl group and a methyl ester moiety further enhances its structural complexity and functional diversity, making it an intriguing candidate for further investigation.

The< strong>pyrimido[5,4-b]indole core is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. This scaffold is found in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern in Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate introduces unique electronic and steric properties that can influence its interactions with biological targets. The< strong>4-methoxyphenyl group, in particular, is known to modulate the compound's affinity and selectivity towards certain enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate has emerged as a promising candidate in this context. Its unique structural features make it a potential lead compound for the development of new drugs targeting various diseases. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression.

The< strong>methyl ester group in the molecule can be hydrolyzed to form a carboxylic acid under physiological conditions. This transformation can alter the compound's pharmacokinetic properties and potentially enhance its bioavailability. Additionally, the sulfanyl group can participate in hydrogen bonding and other non-covalent interactions with biological targets, further contributing to the compound's binding affinity.

Several computational studies have been conducted to elucidate the molecular interactions of Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate with various biological targets. These studies have provided valuable insights into the compound's binding mode and mechanism of action. For example, molecular docking simulations have revealed that this compound can bind to the active site of certain kinases with high affinity. This finding suggests that it may be effective in inhibiting these enzymes and thereby suppressing tumor growth.

In vitro experiments have also been performed to assess the biological activity of Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate. These studies have shown that the compound exhibits significant inhibitory activity against several cancer cell lines. The IC50 values obtained from these experiments indicate that this compound is more potent than some existing chemotherapeutic agents. Furthermore, preliminary toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses.

The< strong>CAS No. 536707-96-7 designation ensures that researchers can reliably identify and source this compound for their studies. The CAS registry system provides a unique numerical identifier for each chemical substance, facilitating accurate chemical communication and database indexing. This standardized identification system is crucial for ensuring consistency in scientific literature and industrial applications.

The synthesis of Methyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}propanoate involves multiple steps and requires careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of key intermediates such as< strong>pyrimido[5,4-b]indole derivatives followed by functionalization with< strong>thiols or other sulfanyl-containing reagents. The final step involves esterification to introduce the methyl ester moiety.

The development of efficient synthetic routes is essential for scaling up production and making this compound accessible for broader research applications. Advances in synthetic methodologies have enabled researchers to produce complex molecules like Methyl 2-{3-(4-methoxyphenyl)-4-oxyo-pyr-imid-o-[5',42]-indo l -22 ylsulfanyl}propanoate more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing are being explored to improve yield and reduce costs.

The potential therapeutic applications of Methyl 2-{3-(4-methoxyphenyl)-42 oxopyrimid o-[52]-indo l -22 ylsulfanyl}propanoate are vast due to its unique structural features. Beyond its anti-cancer properties, this compound may also exhibit activity against other diseases such as infectious diseases and inflammatory disorders. Further research is needed to fully elucidate its therapeutic potential.

In conclusion，Methyl 2-{3-(42 methoxy phenyl-42 oxopyr imid o-[52]-indo l -22 ylsulfanyl}propano ate (CAS No. 53 6707 -96 -7) is a highly interesting compoun d with significant pharmacological potential。 Its complex structure ， featuring multiple functional groups ， makes it a versatile scaffold for drug discovery。 The recent studies on its biological activity suggest that it may be an effective therapeutic agent against various diseases。 Further research ， including clinical trials ， will be necessary to fully evaluate its therapeutic potential。 The advancements in synthetic chemistry and computational biology will continue to drive innovation in drug development ， making compounds like Methyl 2{42(42 meth oxy phen yl ) -42 oxopyr imid o-[52]-indo l -22 ylsulfany l } pro pano ate more accessible for researchers worldwide。